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Compound of Interest

Compound Name: Triethyl methanetricarboxylate

Cat. No.: B122037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for triethyl
methanetricarboxylate (CAS 6279-86-3), a reagent used in the synthesis of various

compounds, including novel inhibitors of Hsp90 and dihydroquinoline-3-carboxylic acids as

HIV-1 integrase inhibitors.[1] Adherence to these guidelines is crucial for ensuring laboratory

safety and minimizing potential exposure risks.

Chemical and Physical Properties
A summary of the key physical and chemical properties of triethyl methanetricarboxylate is

presented in Table 1. This data is essential for the proper design of experiments and for

understanding the substance's behavior under various laboratory conditions.
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Property Value Source

Molecular Formula C10H16O6 [2]

Molecular Weight 232.23 g/mol [2]

Appearance

White to almost white solid;

clear, colorless liquid after

melting

[1][3]

Melting Point 25-29 °C (77-84.2 °F) [1][3][4]

Boiling Point
253 °C (487.4 °F) at 760

mmHg
[1][3][4]

Density 1.095 g/mL at 25 °C [1]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[1][4]

Water Solubility Immiscible [1]

Refractive Index n20/D 1.424 [1]

Hazard Identification and Classification
Triethyl methanetricarboxylate is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Source:[2]
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Signal Word: Warning[2]

Pictogram:[2]

GHS07 (Exclamation Mark)

Experimental Protocols for Hazard Assessment
While specific experimental protocols for triethyl methanetricarboxylate are not detailed in

the provided safety data sheets, the hazard classifications are based on standardized testing

guidelines, such as those established by the OECD (Organisation for Economic Co-operation

and Development).

Skin Irritation: Assessed using methods similar to OECD Test Guideline 404 (Acute Dermal

Irritation/Corrosion). This typically involves applying the substance to the skin of laboratory

animals and observing for signs of erythema and edema.

Eye Irritation: Evaluated through methods analogous to OECD Test Guideline 405 (Acute

Eye Irritation/Corrosion), where the substance is instilled into the eyes of test animals,

followed by an assessment of corneal opacity, iritis, and conjunctivitis.

Respiratory Irritation: Determined based on data from inhalation studies, often following

guidelines like OECD Test Guideline 403 (Acute Inhalation Toxicity), which assess for signs

of respiratory distress and pathological changes in the respiratory tract.

Safe Handling and Storage
Proper handling and storage procedures are paramount to prevent exposure and ensure the

stability of triethyl methanetricarboxylate.

4.1. Engineering Controls

Work in a well-ventilated area.[3]

Use a local exhaust ventilation system to control the generation of dust or aerosols.[3]

For more hazardous operations, a closed system may be necessary.[3]
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4.2. Personal Protective Equipment (PPE) A risk assessment should be conducted to

determine the appropriate level of PPE. The following are general recommendations:

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles.[3][4] A face shield may be

required in situations with a higher risk of

splashing.[3]

Skin Protection

Chemical-resistant gloves (e.g., butyl rubber,

nitrile rubber).[3][5] Protective clothing should be

worn to prevent skin contact.[3]

Respiratory Protection

For operations that may generate dust or

aerosols, a dust respirator (e.g., N95) is

recommended.[3]

4.3. Hygiene Measures

Wash hands and face thoroughly after handling.[3][6]

Remove and wash contaminated clothing before reuse.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.

4.4. Storage Conditions

Keep containers tightly closed.[3][4][6]

Store in a cool, dry, and dark place.[1][3]

Store in a well-ventilated area.[1][4]

Store away from incompatible materials, such as strong oxidizing agents.[3][4]

The logical workflow for handling triethyl methanetricarboxylate is illustrated in the following

diagram:
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Caption: General workflow for handling triethyl methanetricarboxylate.

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

5.1. First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[3]

Seek medical attention if you feel unwell.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of water.[3]

[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[3] Seek medical advice.

Ingestion
Rinse mouth with water.[3] Do NOT induce

vomiting. Seek immediate medical attention.[4]

5.2. Accidental Release Measures

Personal Precautions: Ensure adequate ventilation and wear appropriate PPE.[4] Avoid

breathing dust or vapors.[6]

Environmental Precautions: Prevent the substance from entering drains, surface water, or

groundwater.[5][6]

Containment and Cleanup: For spills, sweep up the material and place it into a suitable,

labeled container for disposal.[3][4] Avoid creating dust.[3]

The logical relationship for emergency response is outlined in the diagram below:
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Immediate Response

Specific Actions

Exposure/Spill Occurs

Assess Situation

Ensure Safety of Personnel

Isolate Area

Provide First Aid Contain & Clean Spill

Seek Medical Attention Dispose of Waste Properly

Click to download full resolution via product page

Caption: Logical flow for emergency response to an incident.

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.[4]

Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide

(CO) and carbon dioxide (CO2).[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]
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Disposal Considerations
Dispose of waste material in accordance with all applicable local, state, and federal regulations.

[6] Do not allow the chemical to enter drains or waterways.[6] Uncleaned containers should be

treated as the product itself.[6]

This technical guide is intended to provide a comprehensive overview of the safety and

handling of triethyl methanetricarboxylate. It is imperative that all users of this chemical

familiarize themselves with this information and the full Safety Data Sheet (SDS) provided by

their supplier before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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